Cas no 1261465-49-9 (6-Nitro-2'-(trifluoromethoxy)biphenyl-2-carboxylic acid)
6-Nitro-2'-(trifluoromethoxy)biphenyl-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Nitro-2'-(trifluoromethoxy)biphenyl-2-carboxylic acid
-
- Inchi: 1S/C14H8F3NO5/c15-14(16,17)23-11-7-2-1-4-8(11)12-9(13(19)20)5-3-6-10(12)18(21)22/h1-7H,(H,19,20)
- InChI Key: NGVVYIOGUSVRDF-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC=CC=1C1C(=CC=CC=1C(=O)O)[N+](=O)[O-])(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 451
- XLogP3: 4.1
- Topological Polar Surface Area: 92.4
6-Nitro-2'-(trifluoromethoxy)biphenyl-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011009911-250mg |
6-Nitro-2'-(trifluoromethoxy)biphenyl-2-carboxylic acid |
1261465-49-9 | 97% | 250mg |
$475.20 | 2023-09-03 | |
| Alichem | A011009911-500mg |
6-Nitro-2'-(trifluoromethoxy)biphenyl-2-carboxylic acid |
1261465-49-9 | 97% | 500mg |
$790.55 | 2023-09-03 | |
| Alichem | A011009911-1g |
6-Nitro-2'-(trifluoromethoxy)biphenyl-2-carboxylic acid |
1261465-49-9 | 97% | 1g |
$1475.10 | 2023-09-03 |
6-Nitro-2'-(trifluoromethoxy)biphenyl-2-carboxylic acid Related Literature
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
Additional information on 6-Nitro-2'-(trifluoromethoxy)biphenyl-2-carboxylic acid
Research Brief on 6-Nitro-2'-(trifluoromethoxy)biphenyl-2-carboxylic Acid (CAS: 1261465-49-9): Recent Advances and Applications
6-Nitro-2'-(trifluoromethoxy)biphenyl-2-carboxylic acid (CAS: 1261465-49-9) is a biphenyl derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by the presence of a nitro group and a trifluoromethoxy moiety on the biphenyl scaffold, has been explored for its role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have highlighted its relevance in targeting inflammatory pathways and metabolic disorders, making it a compound of interest for further investigation.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 6-Nitro-2'-(trifluoromethoxy)biphenyl-2-carboxylic acid on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study demonstrated that the compound exhibited selective COX-2 inhibition with an IC50 value of 0.8 μM, outperforming several traditional nonsteroidal anti-inflammatory drugs (NSAIDs) in preclinical models. The trifluoromethoxy group was found to enhance binding affinity to the COX-2 active site, while the nitro group contributed to the compound's stability and bioavailability.
Another notable application of this compound was reported in a 2024 ACS Chemical Biology article, where it was utilized as a key intermediate in the synthesis of novel peroxisome proliferator-activated receptor gamma (PPARγ) agonists. PPARγ is a nuclear receptor involved in glucose metabolism and insulin sensitivity, and its modulation is a promising strategy for treating type 2 diabetes. The study revealed that derivatives of 6-Nitro-2'-(trifluoromethoxy)biphenyl-2-carboxylic acid exhibited potent PPARγ activation, with one derivative showing a 3-fold increase in activity compared to the reference drug rosiglitazone.
Beyond its therapeutic potential, the compound has also been employed in chemical biology as a fluorescent probe. A 2023 Chemical Communications study described its use in detecting reactive oxygen species (ROS) in cellular environments. The nitro group's redox-sensitive properties allowed for real-time monitoring of ROS levels, providing a valuable tool for studying oxidative stress-related diseases such as cancer and neurodegenerative disorders.
Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 6-Nitro-2'-(trifluoromethoxy)biphenyl-2-carboxylic acid. A 2024 review in Bioorganic & Medicinal Chemistry Letters highlighted the need for further structural modifications to improve its metabolic stability and reduce potential off-target effects. Computational modeling and structure-activity relationship (SAR) studies are currently underway to address these limitations.
In conclusion, 6-Nitro-2'-(trifluoromethoxy)biphenyl-2-carboxylic acid (CAS: 1261465-49-9) represents a versatile scaffold with broad applications in drug discovery and chemical biology. Its unique structural features enable diverse biological activities, from anti-inflammatory effects to metabolic regulation. Ongoing research aims to refine its properties and expand its therapeutic potential, positioning it as a compound of significant interest for future studies.
1261465-49-9 (6-Nitro-2'-(trifluoromethoxy)biphenyl-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)